2-(1,1-dioxido-4-phenyl-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C21H19N3O3S2/c25-20(22-13-12-17-9-6-14-28-17)15-24-23-21(16-7-2-1-3-8-16)18-10-4-5-11-19(18)29(24,26)27/h1-11,14H,12-13,15H2,(H,22,25)
• InChI Key: VOGQVWHNGBXADT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(S(=O)(=O)C3=CC=CC=C32)CC(=O)NCCC4=CC=CS4
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

2-(1,1-dioxido-4-phenyl-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H19N3O3S2 and its molecular weight is 425.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

A study described the synthesis of various heterocycles, including thiophene derivatives, from a precursor similar to the specified chemical. These compounds were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis, indicating potential applications in agriculture and pest control (Fadda et al., 2017).

Pharmacological Evaluation as Glutaminase Inhibitors

Another study focused on the design, synthesis, and pharmacological evaluation of compounds as glutaminase inhibitors. This research aimed at identifying potent inhibitors with improved drug-like properties, highlighting the potential in targeting cancer metabolism (Shukla et al., 2012).

Antitumor Activity Evaluation

Further research evaluated new derivatives for antitumor activity against various cancer cell lines. These studies show significant potential in cancer therapy, with some compounds exhibiting moderate to good inhibitory activity against lung, ovary, prostate, breast, and colon cancers (Yurttaş et al., 2015).

Cascade Reactions for Heterocycles Synthesis

The versatility of thioureido-acetamides in synthesizing various heterocycles through one-pot cascade reactions was explored, demonstrating the chemical's utility in efficient heterocyclic syntheses with excellent atom economy (Schmeyers & Kaupp, 2002).

Antihypertensive and Vasodilator Activity

Some derivatives were synthesized and screened for antihypertensive activity, indicating a direct relaxant effect on vascular smooth muscle, which presents a potential application in cardiovascular disease treatment (Turner et al., 1988).

Synthesis and Anticancer Activities

The synthesis of Benzothiadiazinyl Hydrazinecarboxamides and their evaluation against various cancer cell lines underscore the compound's role in cancer research. Some compounds showed significant activity, suggesting potential therapeutic applications (Kamal et al., 2011).